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Compound of Interest

Compound Name: RC-3095 TFA

Cat. No.: B15604068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
RC-3095 is a potent and selective antagonist of the bombesin/gastrin-releasing peptide

receptor (GRPR).[1][2] This peptide, supplied as a trifluoroacetate (TFA) salt, has

demonstrated significant anti-inflammatory and anti-tumor effects in various preclinical models.

[3][4][5] Proper preparation of a stock solution is the critical first step for ensuring accurate and

reproducible experimental results. This document provides detailed protocols for the

preparation, storage, and handling of RC-3095 TFA stock solutions to support research in

areas such as inflammation, oncology, and neuroscience.
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Property Value

Compound Name RC-3095 TFA

CAS Number 1217463-61-0

Molecular Formula C₅₈H₈₀F₃N₁₅O₁₁

Molecular Weight 1220.34 g/mol

Target
Bombesin Receptor / Gastrin-Releasing Peptide

Receptor (GRPR)

Pathway GPCR/G Protein

Data sourced from MedChemExpress.[2]

Solubility
Solvent Solubility Notes

Water 40 mg/mL (32.78 mM)
Requires sonication for

complete dissolution.

DMSO Not specified

Generally, peptide solubility in

DMSO is high. However, water

is the recommended solvent.

Data sourced from MedChemExpress.[2]

Experimental Protocols
Materials and Equipment

RC-3095 TFA powder

Sterile, nuclease-free water (e.g., cell culture grade, Milli-Q, or equivalent)

Ultrasonic bath (sonicator)

Sterile, low-protein binding microcentrifuge tubes (e.g., polypropylene)
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Calibrated micropipettes and sterile, low-retention pipette tips

Vortex mixer

0.22 µm sterile syringe filter (if sterile filtration is required)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of RC-3095 TFA in water.

Acclimatization: Before opening, allow the vial of RC-3095 TFA powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming on the

powder.

Calculation of Required Volume: To prepare a 10 mM stock solution from 1 mg of RC-3095
TFA, the required volume of solvent is calculated as follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (0.001 g / (0.010 mol/L * 1220.34 g/mol )) * 1,000,000 µL/L ≈ 81.94 µL

For ease of pipetting and to ensure accuracy, it is often practical to prepare a larger volume.

For example, to prepare 100 µL of a 10 mM solution, you would need 1.22 mg of RC-3095
TFA.

Reconstitution: a. Carefully add the calculated volume of sterile water to the vial containing

the RC-3095 TFA powder. b. Cap the vial tightly and gently vortex for 10-15 seconds to

initially mix the contents. c. Place the vial in an ultrasonic water bath and sonicate for 5-10

minutes, or until the powder is completely dissolved. Visually inspect the solution against a

light source to ensure there are no visible particulates.

Sterile Filtration (Optional but Recommended): If the stock solution will be used in cell culture

or other sterile applications, it should be filter-sterilized. a. Draw the solution into a sterile

syringe. b. Attach a 0.22 µm sterile syringe filter to the syringe. c. Dispense the solution

through the filter into a sterile, low-protein binding microcentrifuge tube.
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Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, low-protein binding

microcentrifuge tubes.

Storage: Store the aliquots under the following conditions:

-80°C for long-term storage (up to 6 months).[1]

-20°C for short-term storage (up to 1 month).[1]

Ensure the tubes are sealed tightly to prevent moisture accumulation.[1]

Application Notes
Mechanism of Action
RC-3095 acts as a selective antagonist for the Gastrin-Releasing Peptide Receptor (GRPR).[1]

In various disease models, particularly in arthritis, its administration has been shown to reduce

the levels of pro-inflammatory cytokines such as Interleukin-17 (IL-17), Interleukin-1β (IL-1β),

and Tumor Necrosis Factor-α (TNF-α).[3] This anti-inflammatory effect is associated with

reduced neutrophil migration and proteoglycan loss.[3]
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Caption: Mechanism of action of RC-3095 TFA.
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Experimental Workflow
The following diagram illustrates the general workflow for preparing and using RC-3095 TFA in

experiments.
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Stock Solution Preparation

Experimental Application
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Caption: Workflow for RC-3095 TFA stock solution preparation and use.
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Safety and Handling
Wear appropriate Personal Protective Equipment (PPE), including a lab coat, gloves, and

safety glasses, when handling RC-3095 TFA powder and solutions.

Handle the compound in a well-ventilated area.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Citing this Document
When referencing this protocol, please cite it as: "Preparing RC-3095 TFA Stock Solution:

Application Notes and Protocols."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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